1-(2-Chloroethyl)cyclobutane-1-carbaldehyde

• Molecular Formula: C7H11ClO
• Molecular Weight: 146.61 g/mol
• IUPAC Name: 1-(2-chloroethyl)cyclobutane-1-carbaldehyde
• InChI: InChI=1S/C7H11ClO/c8-5-4-7(6-9)2-1-3-7/h6H,1-5H2
• InChI Key: YXERLTKSCZBRQV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(CCCl)C=O

Description

1-(2-Chloroethyl)cyclobutane-1-carbaldehyde is a cyclobutane derivative featuring a 2-chloroethyl substituent and a carbaldehyde group.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2-Chloroethyl)cyclobutane-1-carbaldehyde typically involves the reaction of cyclobutane derivatives with chloroethyl reagents under controlled conditions. One common method involves the use of cyclobutanone as a starting material, which undergoes a series of reactions including halogenation and subsequent aldehyde formation.

Industrial Production Methods: Industrial production of this compound may involve large-scale chemical processes that ensure high yield and purity. These processes often utilize advanced techniques such as continuous flow reactors and catalytic systems to optimize reaction conditions and minimize by-products.

Chemical Reactions Analysis

Types of Reactions: 1-(2-Chloroethyl)cyclobutane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The aldehyde can be reduced to the corresponding alcohol.

Substitution: The chloroethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophiles like sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu) can be employed.

Major Products:

Oxidation: Formation of 1-(2-Chloroethyl)cyclobutane-1-carboxylic acid.

Reduction: Formation of 1-(2-Chloroethyl)cyclobutanol.

Substitution: Various substituted cyclobutane derivatives depending on the nucleophile used.

Scientific Research Applications

1-(2-Chloroethyl)cyclobutane-1-carbaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in organic synthesis for the preparation of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential use in drug development and as a building block for pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 1-(2-Chloroethyl)cyclobutane-1-carbaldehyde exerts its effects involves interactions with various molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their function. The chloroethyl group may also participate in alkylation reactions, further influencing biological activity.

Comparison with Similar Compounds

Structural Analogues: Ring Size and Substituent Effects

Key structural analogs include:

• 1-(2-Chloroethyl)cyclohexane-1-carbaldehyde (C₈H₁₃ClO)
• 1-(2-Chloroethyl)cycloheptane-1-carbaldehyde (C₉H₁₅ClO)
• 1-(2-Methoxyethyl)cyclobutane-1-carbaldehyde (C₈H₁₄O₂)

Table 1: Structural and Physicochemical Comparisons

Compound	Ring Size	Molecular Weight	Key Substituent	log P (Predicted)
1-(2-Chloroethyl)cyclobutane-1-carbaldehyde	4-membered	162.62 g/mol	-CH₂CH₂Cl, -CHO	~1.8 (estimated)
1-(2-Chloroethyl)cyclohexane-1-carbaldehyde	6-membered	190.68 g/mol	-CH₂CH₂Cl, -CHO	~2.5 (estimated)
1-(2-Methoxyethyl)cyclobutane-1-carbaldehyde	4-membered	154.20 g/mol	-CH₂CH₂OCH₃, -CHO	~0.9 (estimated)

Key Observations :

• Substituent Effects : The chloroethyl group enhances lipophilicity (higher log P) compared to methoxyethyl, favoring membrane permeability but increasing toxicity risks .

Alkylation Potential:

The chloroethyl group can generate reactive intermediates (e.g., aziridinium ions) that alkylate DNA and proteins, akin to nitrosoureas like 1-(2-Chloroethyl)-3-cyclohexyl-1-nitrosourea (). Cyclobutane derivatives may exhibit slower alkylation rates due to steric hindrance from the smaller ring, compared to cyclohexane analogs .

Carbamoylation vs. Aldehyde Reactivity:

Unlike nitrosoureas (which carbamoylate proteins via isocyanate intermediates), the carbaldehyde group in 1-(2-Chloroethyl)cyclobutane-1-carbaldehyde may form Schiff bases with lysine residues or crosslink nucleic acids, similar to formaldehyde derivatives .

Table 2: Comparative Reactivity Profiles

Compound	Alkylation Activity	Carbamoylation Activity	Aldehyde-Mediated Crosslinking
1-(2-Chloroethyl)cyclobutane-1-carbaldehyde	Moderate	None	High
1-(2-Chloroethyl)-3-cyclohexyl-1-nitrosourea	High	High	None
1-(2-Methoxyethyl)cyclobutane-1-carbaldehyde	Low	None	Moderate

Pharmacokinetics and Toxicity

Solubility and Distribution:

• In contrast, nitrosoureas with high log P values (e.g., ~3.0) exhibit prolonged plasma half-lives and cerebrospinal fluid accumulation, increasing neurotoxicity risks .

Toxicity Mechanisms:

• Chloroethyl derivatives induce DNA strand breaks and protein adducts, as seen in 1,3-bis(2-chloroethyl)-1-nitrosourea (). Cyclobutane’s steric constraints may reduce DNA interstrand crosslinking efficiency compared to linear analogs .
• The carbaldehyde group may contribute to oxidative stress via glutathione depletion, a mechanism absent in non-aldehyde chloroethyl compounds .

Biological Activity

1-(2-Chloroethyl)cyclobutane-1-carbaldehyde is an organic compound that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article delves into the compound's biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

1-(2-Chloroethyl)cyclobutane-1-carbaldehyde has a molecular formula of C7H11ClO. It features a cyclobutane ring with a chloroethyl substituent and an aldehyde functional group. The presence of these functional groups is crucial for its reactivity and interaction with biological systems.

The biological activity of 1-(2-Chloroethyl)cyclobutane-1-carbaldehyde is primarily attributed to its ability to interact with nucleophilic sites in biomolecules. The chloroethyl group can form covalent bonds with nucleophiles, leading to alkylation reactions that may disrupt normal cellular processes. Meanwhile, the aldehyde group can participate in various chemical reactions, including condensation and oxidation, further influencing its biological effects.

Antitumor Activity

Research indicates that compounds similar to 1-(2-Chloroethyl)cyclobutane-1-carbaldehyde exhibit significant antitumor properties . For instance, studies on related chloroethyl compounds have shown that they possess alkylating activity, which is essential for their efficacy against cancer cells. The mechanism involves the formation of DNA adducts, leading to apoptosis in malignant cells .

Toxicity Studies

Toxicity assessments have revealed that while some derivatives demonstrate potent antitumor activity, they may also exhibit significant toxicity to normal tissues. For example, metabolites derived from similar structures have been shown to have lethal effects on bone marrow cells, highlighting the need for careful evaluation of therapeutic indices .

Case Study 1: Antitumor Efficacy

A study investigating the antitumor activity of chloroethyl compounds found that 1-(2-Chloroethyl)cyclobutane-1-carbaldehyde derivatives exhibited cytotoxic effects against various human cancer cell lines. The trans isomer demonstrated comparable efficacy to established chemotherapeutics like CCNU (Carmustine), suggesting potential for clinical application .

Case Study 2: Mechanistic Insights

Another investigation focused on the mechanistic pathways through which these compounds exert their effects. It was found that the alkylation of DNA by 1-(2-Chloroethyl)cyclobutane-1-carbaldehyde leads to increased levels of DNA damage markers in treated cells, correlating with enhanced apoptosis rates .

Comparative Analysis with Related Compounds

To better understand the biological activity of 1-(2-Chloroethyl)cyclobutane-1-carbaldehyde, a comparison with similar compounds is useful:

Compound	Structure	Biological Activity	Toxicity
1-(2-Chloroethyl)cyclobutane-1-carbaldehyde	Structure	Antitumor activity via alkylation	Moderate
CCNU (Carmustine)	Structure	Established chemotherapeutic agent	High
1-(2-Bromoethyl)cyclobutane-1-carbaldehyde	Structure	Similar mechanism but different reactivity	Moderate